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Compound of Interest

Compound Name: Cobalt formate

Cat. No.: B1211381

Application Notes and Protocols for Cobalt
Formate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of cobalt
formate in a laboratory setting. It includes essential safety protocols, physical and chemical
properties, and a representative experimental protocol.

Introduction

Cobalt(Il) formate, with the chemical formula Co(HCOOQO)z, is a red crystalline solid.[1][2] It is
often encountered as a dihydrate (Co(HCOO)2:-2H20).[1][3] This compound serves various
roles in research and development, including as a catalyst in organic synthesis and for the
preparation of other cobalt-containing materials.[1][3] Due to its potential hazards, strict
adherence to safety protocols during its handling and storage is imperative.[3][4]

Hazard Identification and Safety Precautions

Cobalt formate is classified as hazardous.[4][5] It is harmful if swallowed, in contact with skin,
or inhaled.[4][5] It is also suspected of causing cancer and may cause an allergic skin reaction.
[2][4] The compound is toxic to aquatic life with long-lasting effects.[4]

Personal Protective Equipment (PPE):
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o Eye Protection: Chemical safety goggles or glasses are required.[3][5]

» Skin Protection: Wear impervious protective clothing, such as a lab coat, and chemical-

resistant gloves (e.g., rubberized fabric).[5][6]

o Respiratory Protection: Use a NIOSH-approved respirator if ventilation is inadequate or if

dust is generated.[5][6] Work should be conducted in a well-ventilated area or a chemical

fume hood.[5]

Quantitative Data

Table 1: Physical and Chemical Properties of Cobalt Formate

Property Value References
] Co(HCOO): (anhydrous) /

Chemical Formula ) [11[3]

Co(HCOO0)2-2H20 (dihydrate)
) 148.97 g/mol (anhydrous) /

Molecular Weight ) [2][7]
185.059 g/mol (dihydrate)
Red or pink crystalline

Appearance _ [11[3]
solid/powder

] ] Becomes anhydrous at 140°C;

Melting Point [21[7]
Decomposes at 175°C

Solubility Soluble in water [11121[3]

Density 2.13 g/lcm3 [7]

Table 2: Exposure Limits for Cobalt Compounds

Regulatory Body Limit Value

OSHA PEL-TWA 0.1 mg/m3 (as Co)

NIOSH REL-TWA 0.05 mg/m3 (as Co)

ACGIH TLV-TWA 0.02 mg/m3 (as Co)[6]
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Handling and Storage Procedures

Handling:

e Avoid contact with skin, eyes, and clothing.[5][8]

Avoid breathing dust.[5]

Use only in a well-ventilated area or under a chemical fume hood.[5]

Wash hands thoroughly after handling.[4]

Keep away from ignition sources.[5]

Storage:

Store in a tightly closed container.[4]

Keep in a dry, cool, and well-ventilated place.[3][5]

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[4][5]

Ensure the storage area is secure and properly labeled.[4]

Accidental Release and First Aid Measures

Accidental Release:

Wear appropriate PPE, including a respirator.[4]

» Avoid generating dust.[4]

« |solate the spill area and prevent entry into drains or waterways.[4]

o Carefully sweep or scoop up the material using non-sparking tools and place it into a labeled
container for disposal.[4]

¢ Ventilate the area and wash the spill site after material pickup is complete.[5]
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First Aid:

Inhalation: Move the person to fresh air. Seek medical attention if symptoms persist.[4]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. Get medical help if irritation occurs.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Get immediate medical attention.[4]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Call a physician or poison
control center.[4]

Experimental Protocol: Synthesis of Cobalt
Nanoparticles from Cobalt Formate

This protocol describes a general procedure for the thermal decomposition of cobalt formate

to synthesize cobalt nanoparticles.

Materials:

Cobalt(Il) formate dihydrate

High-boiling point solvent (e.g., oleylamine)

Surfactant (e.g., oleic acid)

Three-neck flask, condenser, thermocouple, heating mantle, magnetic stirrer
Inert gas (Argon or Nitrogen)

Ethanol

Centrifuge

Procedure:

Set up the reaction apparatus in a fume hood.
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e Add cobalt(ll) formate, oleylamine, and oleic acid to the three-neck flask.
e Flush the system with an inert gas for 15-20 minutes to remove oxygen.

o Heat the mixture to a specific temperature (e.g., 200-250°C) under a continuous flow of inert
gas and with vigorous stirring.

o Maintain the reaction temperature for a set period (e.g., 30-60 minutes) to allow for the
decomposition of the cobalt formate and the formation of nanoparticles.

o Cool the reaction mixture to room temperature.
o Add ethanol to the mixture to precipitate the nanopatrticles.
» Separate the nanoparticles by centrifugation.

e Wash the nanoparticles with ethanol multiple times to remove any residual solvent and
surfactants.

e Dry the resulting cobalt nanoparticles under a vacuum.

Visualizations
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'
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Check for Spills
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'
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Caption: Workflow for the safe handling and storage of cobalt formate.
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Caption: A general experimental workflow involving cobalt formate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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